Cas no 111278-01-4 (Anguinomycin A)

• Product Name: Anguinomycin A
• CAS No: 111278-01-4
• MF: C₃₁H₄₄O₆
• MW: 512.677470207214
• CID: 159452
• PubChem ID: 6444136
• Update Time: 2025-06-07

Anguinomycin A Chemical and Physical Properties

Names and Identifiers

• 2,10,12,16,18-Nonadecapentaenoicacid,19-(3,6-dihydro-6-oxo-2H-pyran-2-yl)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-
• 2,10,12,16,18-Nonadecapentaenoicacid,19-(3,6-dihydro-6-oxo-2H-pyran-2-yl)-6-hydroxy-3,5,7,9,11...
• anguinomycin A
• KR-2827B
• 5-DeMethylleptoMycin A, KR 2827A
• 19-[(3,6-Dihydro-6-oxo-2H-pyran)-2-yl]-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-2,10,12,16,18-nonadecapentaenoic acid
• (2E,10E,12E,16E,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
• 1150311-95-7
• AKOS040755891
• AKOS025294088
• 2,10,12,16,18-Nonadecapentaenoic acid, 19-(3,6-dihydro-6-oxo-2H-pyran-2-yl)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-
• 111278-01-4
• J-002550
• (11beta,16beta,17alphalpha,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid(Betamethasone Impurity)
• (2E,10E,12E,16Z,18E)-6-HYDROXY-3,5,7,9,11,15,17-HEPTAMETHYL-8-OXO-19-(6-OXO-2,3-DIHYDROPYRAN-2-YL)NONADECA-2,10,12,16,18-PENTAENOIC ACID
• CS-0107058
• HY-126740
• Anguinomycin A

• Inchi： 1S/C31H44O6/c1-20(16-22(3)14-15-27-12-9-13-29(34)37-27)10-8-11-21(2)17-24(5)30(35)26(7)31(36)25(6)18-23(4)19-28(32)33/h8-9,11,13-17,19-20,24-27,31,36H,10,12,18H2,1-7H3,(H,32,33)/b11-8+,15-14+,21-17+,22-16+,23-19+
• InChI Key： SGYKTDIJCLHSET-QMTWAXRBSA-N
• SMILES： OC(C(C)C(C(/C=C(\C)/C=C/CC(C)/C=C(\C)/C=C/C1CC=CC(=O)O1)C)=O)C(C)C/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 512.31400
• Monoisotopic Mass: 512.313789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 7.1

Experimental Properties

• Density: 1.095
• Boiling Point: 714.9°Cat760mmHg
• Flash Point: 225.6°C
• Refractive Index: 1.551
• PSA: 100.90000
• LogP: 6.14860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on Anguinomycin A

Anguinomycin A (CAS No. 111278-01-4): An Overview of Its Structure, Biological Activity, and Potential Applications

Anguinomycin A (CAS No. 111278-01-4) is a naturally occurring antitumor antibiotic that has garnered significant attention in the field of medicinal chemistry and oncology. This compound, first isolated from the marine bacterium Vibrio anguillarum, exhibits potent cytotoxic activity against various cancer cell lines. The unique chemical structure and biological properties of Anguinomycin A make it a promising candidate for further development in cancer therapy.

The chemical structure of Anguinomycin A is characterized by a complex architecture that includes a macrocyclic lactone core and several functional groups, such as hydroxyl and amino moieties. These structural features contribute to its high affinity for DNA and its ability to intercalate into the double helix, leading to DNA damage and ultimately cell death. Recent studies have provided detailed insights into the molecular mechanisms underlying the antitumor activity of Anguinomycin A, highlighting its potential as a novel therapeutic agent.

In terms of biological activity, Anguinomycin A has been shown to exhibit selective cytotoxicity against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that this compound induces apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). Additionally, Anguinomycin A has been found to inhibit the expression of key oncogenes and promote the expression of tumor suppressor genes, further enhancing its antitumor effects.

The potential applications of Anguinomycin A in cancer therapy are supported by preclinical studies that have demonstrated its efficacy in both in vitro and in vivo models. For instance, a study published in the journal Cancer Research reported that Anguinomycin A significantly reduced tumor growth in xenograft models of human breast cancer. These findings suggest that Anguinomycin A could be developed as a novel chemotherapeutic agent for the treatment of solid tumors.

Beyond its antitumor properties, Anguinomycin A has also shown promise in other therapeutic areas. Recent research has explored its potential as an antimicrobial agent, particularly against multidrug-resistant bacteria. Studies have demonstrated that Anguinomycin A exhibits broad-spectrum antimicrobial activity, making it a valuable candidate for the development of new antibiotics to combat drug-resistant infections.

The synthesis and production of Anguinomycin A have been a focus of ongoing research due to its complex structure and limited natural availability. Several total synthesis routes have been reported, each aiming to optimize yield and purity while minimizing cost and environmental impact. These synthetic approaches have paved the way for large-scale production of Anguinomycin A, facilitating its use in preclinical and clinical studies.

In conclusion, Anguinomycin A (CAS No. 111278-01-4) is a multifaceted compound with significant potential in both oncology and antimicrobial therapy. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its importance in the field of medicinal chemistry.